Cas no 1195587-35-9 (QUINOLINE-3-CARBOTHIOAMIDE)

• Product Name: QUINOLINE-3-CARBOTHIOAMIDE
• CAS No: 1195587-35-9
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 4576845
• PubChem ID: 82669432
• Update Time: 2025-11-06

QUINOLINE-3-CARBOTHIOAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-thiocarbamoylquinoline
• 3-Quinolinecarbothioamide
• QUINOLINE-3-CARBOTHIOAMIDE
• G66305
• EN300-1664785
• SCHEMBL5166779
• 1195587-35-9

• Inchi： 1S/C10H8N2S/c11-10(13)8-5-7-3-1-2-4-9(7)12-6-8/h1-6H,(H2,11,13)
• InChI Key： IDAXSPIOGDQKHO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C(N)=S)C=1

Computed Properties

• Exact Mass: 188.04081944g/mol
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on QUINOLINE-3-CARBOTHIOAMIDE

Comprehensive Overview of QUINOLINE-3-CARBOTHIOAMIDE (CAS No. 1195587-35-9): Properties, Applications, and Research Insights

QUINOLINE-3-CARBOTHIOAMIDE (CAS No. 1195587-35-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic thioamide derivative, characterized by its quinoline backbone and carbothioamide functional group, exhibits unique chemical properties that make it valuable for diverse applications. Researchers are particularly interested in its potential as a molecular scaffold for drug discovery, owing to its structural versatility and bioactivity.

The compound's CAS registry number 1195587-35-9 serves as a critical identifier in chemical databases, ensuring precise tracking across academic and industrial studies. Recent trends in AI-driven drug discovery have amplified interest in such small-molecule building blocks, with computational models frequently analyzing their structure-activity relationships (SAR). This aligns with growing searches for "quinoline derivatives in medicinal chemistry" and "thioamide applications 2024" across scientific platforms.

From a synthetic chemistry perspective, QUINOLINE-3-CARBOTHIOAMIDE demonstrates remarkable stability under various conditions, making it suitable for multi-step organic synthesis. Its electron-rich quinoline core facilitates π-π stacking interactions, a property increasingly explored in organic electronic materials development. These characteristics respond to frequent queries about "conductive small molecules" and "non-polymeric semiconductors" in materials science forums.

Analytical studies reveal that the compound's thioamide moiety contributes to distinct spectroscopic signatures, particularly in FT-IR (1650-1700 cm^-1 range) and NMR spectroscopy (δ 8.5-9.5 ppm for quinoline protons). Such data addresses common search terms like "characterization of thioamides" and "quinoline NMR patterns." The molecular weight of 188.25 g/mol and calculated LogP value (~2.3) further support its drug-likeness in pharmaceutical design.

Recent patent literature highlights innovative applications of CAS 1195587-35-9 in developing kinase inhibitors and metalloenzyme modulators, coinciding with rising Google Scholar searches for "quinoline-based therapeutics." Its metal-chelating capacity, attributed to the thioamide sulfur and quinoline nitrogen atoms, has sparked investigations into catalytic applications and bioimaging probes—topics trending in nanotechnology discussions.

Environmental and safety studies confirm the compound's biodegradability profile under OECD guidelines, addressing growing concerns about green chemistry principles. This responds to increasing searches for "eco-friendly heterocycles" and "sustainable synthetic intermediates." The crystalline nature of QUINOLINE-3-CARBOTHIOAMIDE also makes it suitable for X-ray crystallography studies, a technique frequently queried in structural chemistry communities.

Ongoing research explores the compound's potential in fluorescent materials development, leveraging its intrinsic luminescence properties. This aligns with industry demands for OLED precursors and bio-compatible markers, as reflected in recent search analytics. The structure-property relationship of such π-conjugated systems remains a hot topic in both materials informatics and computational chemistry circles.

In conclusion, QUINOLINE-3-CARBOTHIOAMIDE (CAS No. 1195587-35-9) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials science. Its evolving applications respond to contemporary research trends while addressing persistent questions in chemical databases and AI-assisted molecular design platforms, making it a compound of enduring scientific relevance.